Cas no 87234-29-5 (1-butylcyclopropan-1-ol)

• Product Name: 1-butylcyclopropan-1-ol
• CAS No: 87234-29-5
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 658823
• PubChem ID: 13046623
• Update Time: 2025-10-19

1-butylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanol, 1-butyl-
• 1-butylcyclopropan-1-ol
• 1-butyl-cyclopropan-1-ol
• 1-butylcyclopropanol
• 87234-29-5
• AKOS011964112
• SCHEMBL5169885
• AT11369
• DTXSID20516274
• EN300-1255559

• Inchi： 1S/C7H14O/c1-2-3-4-7(8)5-6-7/h8H,2-6H2,1H3
• InChI Key： ODGMSFYULMJQFQ-UHFFFAOYSA-N
• SMILES： OC1(CCCC)CC1

Computed Properties

• Exact Mass: 114.104465066g/mol
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-butylcyclopropan-1-ol

Chemical Profile of 1-butylcyclopropan-1-ol (CAS No. 87234-29-5)

1-butylcyclopropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 87234-29-5, is a significant organic compound that has garnered attention in the field of pharmaceutical and chemical research. This molecule, featuring a cyclopropane ring substituted with a butyl group and an hydroxyl functional group, exhibits unique structural and chemical properties that make it a valuable candidate for various applications, particularly in the synthesis of fine chemicals and potential drug candidates.

The molecular structure of 1-butylcyclopropan-1-ol consists of a three-membered cyclopropane ring, which is known for its high ring strain and reactivity. This strain makes the cyclopropane moiety susceptible to various chemical transformations, including ring-opening reactions, which can be exploited in synthetic chemistry. The presence of the butyl group enhances the lipophilicity of the molecule, while the hydroxyl group introduces polarity and potential hydrogen bonding capabilities. These features collectively contribute to the compound's versatility in chemical synthesis.

In recent years, 1-butylcyclopropan-1-ol has been explored as a building block in the development of novel pharmaceutical agents. The cyclopropane ring is a privileged scaffold in medicinal chemistry due to its ability to mimic strained conformations found in biologically active molecules. This structural motif has been incorporated into various drug candidates targeting different therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The butyl substituent can further modulate the pharmacokinetic properties of these derivatives, influencing their absorption, distribution, metabolism, and excretion (ADME) profiles.

One of the most compelling aspects of 1-butylcyclopropan-1-ol is its potential role in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, and their inhibition is a key strategy in drug development. Researchers have demonstrated that cyclopropane-containing derivatives can exhibit potent inhibitory activity against various proteases by disrupting their active sites. The hydroxyl group in 1-butylcyclopropan-1-ol provides a handle for further functionalization, allowing chemists to design molecules with optimized binding affinities and selectivity.

Additionally, 1-butylcyclopropan-1-ol has shown promise in materials science applications. Its unique combination of lipophilicity and polarity makes it an interesting candidate for use in liquid crystals, surfactants, and polymer additives. The cyclopropane ring's rigidity can influence the packing behavior of polymers, potentially leading to materials with enhanced mechanical properties or thermal stability. Furthermore, the compound's ability to form hydrogen bonds could be exploited in designing self-assembling systems or supramolecular structures.

The synthesis of 1-butylcyclopropan-1-ol typically involves the reaction of cyclopropene with butanol or butyllithium intermediates followed by hydroxylation steps. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. For instance, transition metal-catalyzed reactions have been employed to improve yields and reduce byproduct formation. These advancements are crucial for ensuring that 1-butylcyclopropan-1-ol remains accessible for both academic research and industrial applications.

In conclusion, 1-butylcyclopropan-1-ol (CAS No. 87234-29-5) represents a fascinating compound with diverse potential applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to grow, 1-butylcyclopropan-1-ol is likely to play an increasingly important role in the development of new materials and drugs.